Cas no 139461-66-8 (1H-Indole, 2-[(4-methoxyphenyl)thio]-)

• Product Name: 1H-Indole, 2-[(4-methoxyphenyl)thio]-
• CAS No: 139461-66-8
• MF: C₁₅H₁₃NOS
• MW: 255.334822416306
• CID: 1288011
• Update Time: 2024-08-04

1H-Indole, 2-[(4-methoxyphenyl)thio]- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole, 2-[(4-methoxyphenyl)thio]-

• Inchi： 1S/C15H13NOS/c1-17-12-6-8-13(9-7-12)18-15-10-11-4-2-3-5-14(11)16-15/h2-10,16H,1H3
• InChI Key： UXSYPXUFBSHOTG-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2)C=C1SC1=CC=C(OC)C=C1

Computed Properties

• Exact Mass: 255.07189

Experimental Properties

• Density: 1.27±0.1 g/cm3(Predicted)
• Boiling Point: 471.2±25.0 °C(Predicted)
• PSA: 25.02
• pka: 16.01±0.30(Predicted)